3-Hydroxymethyl Mefenamic Acid Acyl-β-D-glucuronide
3-Hydroxymethyl Mefenamic Acid Acyl-β-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
152832-29-6
VCID:
VC0023439
InChI:
InChI=1S/C21H23NO9/c1-10-11(9-23)5-4-8-13(10)22-14-7-3-2-6-12(14)20(29)31-21-17(26)15(24)16(25)18(30-21)19(27)28/h2-8,15-18,21-26H,9H2,1H3,(H,27,28)
SMILES:
CC1=C(C=CC=C1NC2=CC=CC=C2C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)CO
Molecular Formula:
C₂₁H₂₃NO₉
Molecular Weight:
433.41
3-Hydroxymethyl Mefenamic Acid Acyl-β-D-glucuronide
CAS No.: 152832-29-6
Reference Standards
VCID: VC0023439
Molecular Formula: C₂₁H₂₃NO₉
Molecular Weight: 433.41
CAS No. | 152832-29-6 |
---|---|
Product Name | 3-Hydroxymethyl Mefenamic Acid Acyl-β-D-glucuronide |
Molecular Formula | C₂₁H₂₃NO₉ |
Molecular Weight | 433.41 |
IUPAC Name | 3,4,5-trihydroxy-6-[2-[3-(hydroxymethyl)-2-methylanilino]benzoyl]oxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C21H23NO9/c1-10-11(9-23)5-4-8-13(10)22-14-7-3-2-6-12(14)20(29)31-21-17(26)15(24)16(25)18(30-21)19(27)28/h2-8,15-18,21-26H,9H2,1H3,(H,27,28) |
SMILES | CC1=C(C=CC=C1NC2=CC=CC=C2C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O)CO |
Synonyms | 1-[2-[[3-(Hydroxymethyl)-2-methylphenyl]amino]benzoate] β-D-Glucopyranuronic Acid; |
PubChem Compound | 71434023 |
Last Modified | Dec 19 2021 |
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